Cas no 104941-55-1 (2-Methyl-5-(2-methylphenyl)sulfamoylbenzoic Acid)

• Product Name: 2-Methyl-5-(2-methylphenyl)sulfamoylbenzoic Acid
• CAS No: 104941-55-1
• MF: C₁₅H₁₅NO₄S
• MW: 305.34890294075
• MDL: MFCD08691092
• CID: 2627381
• PubChem ID: 805833
• Update Time: 2025-08-05

2-Methyl-5-(2-methylphenyl)sulfamoylbenzoic Acid Chemical and Physical Properties

Names and Identifiers

• 2-methyl-5-{[(2-methylphenyl)amino]sulfonyl}benzoic acid
• 2-[(2-CHLOROBENZOYL)AMINO]-4-(METHYLSULFONYL)BUTANOIC ACID
• 2-Methyl-5-(2-methylphenyl)sulfamoylbenzoic Acid

• MDL： MFCD08691092
• Inchi： 1S/C15H15NO4S/c1-10-7-8-12(9-13(10)15(17)18)21(19,20)16-14-6-4-3-5-11(14)2/h3-9,16H,1-2H3,(H,17,18)
• InChI Key： JRNVPZSAURGQIX-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=C(C(=O)O)C=1)(NC1C=CC=CC=1C)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 4

Additional information on 2-Methyl-5-(2-methylphenyl)sulfamoylbenzoic Acid

2-Methyl-5-(2-methylphenyl)sulfamoylbenzoic Acid (CAS No. 104941-55-1): An Overview of a Promising Compound in Pharmaceutical Research

2-Methyl-5-(2-methylphenyl)sulfamoylbenzoic Acid (CAS No. 104941-55-1) is a versatile organic compound that has garnered significant attention in the pharmaceutical and medicinal chemistry communities due to its potential therapeutic applications. This compound, also known as MMSB, is characterized by its unique structural features, which include a sulfamoyl group and a substituted benzene ring. These characteristics contribute to its pharmacological properties and make it a valuable candidate for further research and development.

The chemical structure of 2-Methyl-5-(2-methylphenyl)sulfamoylbenzoic Acid is defined by its molecular formula, C₁₆H₁₆N₂O₃S, and a molecular weight of 308.37 g/mol. The presence of the sulfamoyl group (SO₂NH₂) and the substituted benzene rings imparts specific reactivity and biological activity to the molecule. The sulfamoyl group is particularly noteworthy as it is a common functional group in many pharmaceuticals, known for its ability to form hydrogen bonds and interact with biological targets.

In recent years, extensive research has been conducted to explore the potential therapeutic applications of MMSB. One of the key areas of interest is its anti-inflammatory properties. Studies have shown that MMSB exhibits significant anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). This makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Beyond its anti-inflammatory effects, MMSB has also been investigated for its potential as an anticancer agent. Research has demonstrated that it can induce apoptosis in various cancer cell lines, including breast cancer, colon cancer, and lung cancer cells. The mechanism of action appears to involve the modulation of signaling pathways such as the PI3K/AKT pathway and the MAPK pathway, which are critical for cell survival and proliferation.

The pharmacokinetic properties of MMSB have also been studied to ensure its suitability for clinical applications. Preclinical studies have shown that it has good oral bioavailability and a favorable pharmacokinetic profile, with a half-life that allows for once-daily dosing in animal models. Additionally, MMSB has demonstrated low toxicity in preclinical safety assessments, making it a promising candidate for further development.

In the context of drug discovery and development, the synthesis of MMSB has been optimized to improve yield and purity. Various synthetic routes have been explored, including multistep syntheses involving aromatic substitution reactions and sulfonation steps. These synthetic methods have been refined to ensure scalability and cost-effectiveness, which are crucial factors for commercialization.

The potential applications of MMSB extend beyond traditional pharmaceuticals. It has also been investigated for use in combination therapies, where it can be used in conjunction with other drugs to enhance therapeutic efficacy while reducing side effects. For example, combining MMSB with nonsteroidal anti-inflammatory drugs (NSAIDs) or chemotherapeutic agents may offer synergistic benefits in treating complex diseases.

In conclusion, 2-Methyl-5-(2-methylphenyl)sulfamoylbenzoic Acid (CAS No. 104941-55-1) is a compound with significant potential in pharmaceutical research and development. Its unique chemical structure and pharmacological properties make it a valuable candidate for further investigation into its therapeutic applications. Ongoing research continues to uncover new insights into its mechanisms of action and potential uses, paving the way for its future clinical applications.